Cas no 359017-55-3 (4,8-Bis(hexyloxy)benzo[1,2-b:4,5-b']dithiophene)

• Product Name: 4,8-Bis(hexyloxy)benzo[1,2-b:4,5-b']dithiophene
• CAS No: 359017-55-3
• MF: C₂₂H₃₀O₂S₂
• MW: 390.602404117584
• CID: 1031086
• PubChem ID: 56970976
• Update Time: 2025-04-20

4,8-Bis(hexyloxy)benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 4,8-Bis(hexyloxy)benzo[1,2-b:4,5-b']dithiophene
• 4,8-dihexoxythieno[2,3-f][1]benzothiole
• CS-0435320
• SCHEMBL15202667
• 4,8-Dihexyloxybenzo[1,2-b :4,5-b' ]dithiophene
• 359017-55-3
• DB-218586
• 4,8-Bis(hexyloxy)benzo[1,2-b:4,5-b']bisthiophene
• DTXSID50719271

• Inchi： 1S/C22H30O2S2/c1-3-5-7-9-13-23-19-17-11-15-26-22(17)20(18-12-16-25-21(18)19)24-14-10-8-6-4-2/h11-12,15-16H,3-10,13-14H2,1-2H3
• InChI Key： GDKCXFXVXJKVDW-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C1C=CSC=1C=2OCCCCCC)OCCCCCC

Computed Properties

• Exact Mass: 390.16872254g/mol
• Monoisotopic Mass: 390.16872254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes